4,4-Difluororetinol

• CAS No.: 90660-21-2
• Molecular Formula: C20H28F2O
• Molecular Weight: 322.4 g/mol
• IUPAC Name: (2E,4E,6E,8E)-9-(3,3-difluoro-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraen-1-ol
• InChI: InChI=1S/C20H28F2O/c1-15(7-6-8-16(2)11-14-23)9-10-18-17(3)20(21,22)13-12-19(18,4)5/h6-11,23H,12-14H2,1-5H3/b8-6+,10-9+,15-7+,16-11+
• InChI Key: CCXJNLIAIULEDQ-SQBKUCFKSA-N
• SMILES: CC1=C(C(CCC1(F)F)(C)C)C=CC(=CC=CC(=CCO)C)C
• Isomeric SMILES: CC1=C(C(CCC1(F)F)(C)C)/C=C/C(=C\C=C\C(=C/CO)\C)/C
• Other CAS No.: 90660-22-3
• Synonyms: 4,4-difluororetinyl acetate; trans-4,4-difluororetinyl acetate

Description

4,4-Difluororetinol is a fluorinated analog of retinol (Vitamin A), synthesized to modulate its metabolic stability and pharmacological activity. The compound is derived by replacing the hydrogen atoms at the C-4 position of retinol with fluorine atoms, a modification aimed at inhibiting oxidative metabolism, which typically inactivates retinol at this site . This substitution leverages fluorine’s electronegativity and small atomic radius to block enzymatic oxidation while minimally altering the molecule’s overall structure. 4,4-Difluororetinol and its derivatives, such as 4,4-difluororetinyl acetate and palmitate, were synthesized via a multi-step process involving oxidation of retinoic acid to methyl 4-oxoretinoate, followed by fluorination using diethylaminosulfurtrifluoride (DAST) . These analogs were characterized using UV, mass spectrometry, and NMR, confirming their structural integrity and purity .

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Functional Modifications

The C-4 position of retinol is critical for its metabolic fate. Fluorination at this site distinguishes 4,4-difluororetinol from other retinol derivatives:

• Retinol (Vitamin A): The parent compound, essential for vision, immune function, and cellular differentiation. Its C-4 hydrogen is susceptible to oxidation, leading to inactive metabolites like 4-oxoretinol .
• 4-Oxoretinol: A primary oxidative metabolite of retinol, lacks biological activity due to the ketone group at C-4 .
• 3,4-Dehydroretinol (Vitamin A₂): Features an additional double bond between C-3 and C-4, reducing receptor binding affinity compared to retinol .
• 4-Azidoretinol and 4-Hydroxyretinol: Modifications at C-4 introduce azide or hydroxyl groups, which may alter receptor interactions or metabolic pathways .

2.2 Metabolic Stability

Fluorination at C-4 significantly enhances metabolic resistance:

• 4,4-Difluororetinol: Fluorine atoms block oxidation, prolonging half-life and bioavailability compared to retinol .
• Retinol: Rapidly oxidized at C-4 to 4-oxoretinol, limiting its therapeutic window .
• Retinyl Esters (e.g., retinyl palmitate): Storage forms hydrolyzed to retinol; 4,4-difluororetinyl esters may exhibit slower hydrolysis due to steric and electronic effects of fluorine .

Data Table: Key Comparisons of Retinol Derivatives

Compound	Structural Modification	Metabolic Stability	Biological Activity	Key Applications/Notes
Retinol	None (parent compound)	Low	High (vision, differentiation)	Standard for Vitamin A activity
4,4-Difluororetinol	C-4 fluorination	High	Preserved/Moderate	Enhanced stability for therapeutics
4-Oxoretinol	C-4 ketone	N/A (inactive)	None	Excretory metabolite
3,4-Dehydroretinol	Additional C3-C4 double bond	Moderate	Reduced	Less potent than retinol
Retinyl Palmitate	Esterified C-15 hydroxyl	Moderate (storage)	Pro-drug (slow release)	Common dietary supplement form
4,4-Difluororetinyl Acetate	C-4 fluorination + ester	High (slow hydrolysis)	Pro-drug with prolonged release	Potential for sustained delivery

Research Implications

The synthesis of 4,4-difluororetinol represents a strategic approach to improving retinol’s pharmacokinetic profile. Fluorination mitigates a key metabolic vulnerability, making it a candidate for applications requiring prolonged retinoid activity, such as dermatology or cancer therapy. However, further studies are needed to quantify its receptor affinity and toxicity relative to retinol and other analogs.

Comparatively, non-fluorinated derivatives like 3,4-dehydroretinol or 4-oxoretinol serve as benchmarks for understanding structure-activity relationships, highlighting the trade-offs between metabolic stability and biological potency .